4-butoxy-N-{4-[(2-ethyl-1-piperidinyl)sulfonyl]phenyl}benzamide

• Molecular Formula: C24H32N2O4S
• Molecular Weight: 444.6 g/mol
• IUPAC Name: 4-butoxy-N-[4-(2-ethylpiperidin-1-yl)sulfonylphenyl]benzamide
• InChI: InChI=1S/C24H32N2O4S/c1-3-5-18-30-22-13-9-19(10-14-22)24(27)25-20-11-15-23(16-12-20)31(28,29)26-17-7-6-8-21(26)4-2/h9-16,21H,3-8,17-18H2,1-2H3,(H,25,27)
• InChI Key: RKLOGGFAOPOORT-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCCCC3CC

Description

4-butoxy-N-{4-[(2-ethyl-1-piperidinyl)sulfonyl]phenyl}benzamide is a chemical compound that belongs to the class of sulfonylureas. It is widely used in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of 4-butoxy-N-{4-[(2-ethyl-1-piperidinyl)sulfonyl]phenyl}benzamide involves the inhibition of the ATP-sensitive potassium channels in pancreatic beta cells. This inhibition leads to an increase in insulin secretion, which helps to regulate blood glucose levels.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-butoxy-N-{4-[(2-ethyl-1-piperidinyl)sulfonyl]phenyl}benzamide include an increase in insulin secretion, which helps to regulate blood glucose levels. Additionally, this compound has been found to have anti-inflammatory and anti-oxidative properties, making it a potential therapeutic agent for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4-butoxy-N-{4-[(2-ethyl-1-piperidinyl)sulfonyl]phenyl}benzamide in lab experiments include its ability to regulate blood glucose levels and its anti-inflammatory and anti-oxidative properties. However, the limitations of using this compound include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on 4-butoxy-N-{4-[(2-ethyl-1-piperidinyl)sulfonyl]phenyl}benzamide. One potential direction is to investigate its potential as a therapeutic agent for the treatment of various diseases, including diabetes and inflammation. Additionally, further research is needed to fully understand its mechanism of action and to develop more effective and safer analogs of this compound.
Conclusion:
In conclusion, 4-butoxy-N-{4-[(2-ethyl-1-piperidinyl)sulfonyl]phenyl}benzamide is a useful tool for studying insulin secretion and glucose metabolism. Its ability to regulate blood glucose levels and its anti-inflammatory and anti-oxidative properties make it a potential therapeutic agent for the treatment of various diseases. However, further research is needed to fully understand its mechanism of action and to develop more effective and safer analogs of this compound.

Synthesis Methods

The synthesis of 4-butoxy-N-{4-[(2-ethyl-1-piperidinyl)sulfonyl]phenyl}benzamide involves the reaction of 4-[(2-ethyl-1-piperidinyl)sulfonyl]aniline with butyl chloroformate in the presence of a base. This reaction yields 4-butoxy-N-{4-[(2-ethyl-1-piperidinyl)sulfonyl]phenyl}benzamide as a white solid. The purity of the compound can be improved by recrystallization.

Scientific Research Applications

4-butoxy-N-{4-[(2-ethyl-1-piperidinyl)sulfonyl]phenyl}benzamide is widely used in scientific research due to its ability to inhibit the activity of the ATP-sensitive potassium channels in pancreatic beta cells. This inhibition leads to an increase in insulin secretion, making it a useful tool for studying insulin secretion and glucose metabolism.